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Compound of Interest

Compound Name: Ethylenediaminediacetic acid

Cat. No.: B1671098 Get Quote

This guide provides immediate safety, handling, and disposal protocols for

Ethylenediaminediacetic acid (EDDA) to ensure the safety of researchers, scientists, and

drug development professionals. Adherence to these procedures is critical for minimizing risks

and ensuring a safe laboratory environment.

Personal Protective Equipment (PPE) and Safety
Measures
When handling Ethylenediaminediacetic acid, which is a white powder that can cause

respiratory tract, eye, and skin irritation, proper personal protective equipment is mandatory.[1]

Engineering controls, such as fume hoods and adequate ventilation, should be the primary

method for controlling exposure.

Summary of Personal Protective Equipment (PPE) for EDDA
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PPE Category Item
Specifications &
Standards

Purpose

Eye and Face

Protection

Chemical Safety

Goggles

Must meet OSHA's

eye and face

protection regulations

in 29 CFR 1910.133

or European Standard

EN166.[1]

To protect eyes from

dust particles and

potential splashes.

Hand Protection
Chemical Resistant

Gloves

Tested according to

EN 374 for chemical

protection.[2] Nitrile

gloves are commonly

used for protection

against a broad range

of chemicals.[3]

To prevent skin

contact and irritation.

[1]

Body Protection Laboratory Coat

Standard lab coat to

be worn over personal

clothing.

To protect skin and

clothing from

contamination.[1]

Respiratory Protection
NIOSH/MSHA

Approved Respirator

A respiratory

protection program

that meets OSHA's 29

CFR 1910.134 and

ANSI Z88.2

requirements or

European Standard

EN 149 must be

followed whenever

workplace conditions

warrant respirator use.

[1]

To be used in

situations with

inadequate ventilation

or when dust

generation is

unavoidable to

prevent respiratory

tract irritation.[1]
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This protocol outlines the step-by-step procedure for safely handling EDDA in a laboratory

setting.

1. Preparation and Engineering Controls:

Ensure a well-ventilated area, preferably a chemical fume hood, is used for all manipulations

of solid EDDA to minimize dust generation and accumulation.[1][4]

Locate the nearest eyewash station and safety shower before beginning work.[1][4]

Clear the workspace of any unnecessary items to prevent contamination and accidents.

2. Donning Personal Protective Equipment (PPE):

Put on a lab coat, ensuring it is fully buttoned.

Wear appropriate chemical safety goggles.[1]

Put on chemical-resistant gloves (e.g., nitrile).[3]

If there is a risk of significant dust inhalation, a NIOSH/MSHA-approved respirator should be

used.[1]

3. Handling and Use:

Carefully weigh and transfer the EDDA powder, avoiding any actions that could create dust.

If preparing a solution, slowly add the solid to the solvent to prevent splashing.

Keep containers of EDDA tightly closed when not in use.[1][4]

Avoid contact with eyes, skin, and clothing.[1]

Do not eat, drink, or smoke in the area where EDDA is handled.[5]

4. Spill and Emergency Procedures:

Spills: In case of a spill, sweep up the solid material and place it into a suitable, labeled

container for disposal.[1] Avoid generating dust during cleanup.[1][4] Moisten the spilled
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material first or use a HEPA-filter vacuum for clean-up.[6]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

Skin Contact: Immediately flush the affected skin with plenty of water for at least 15 minutes

while removing contaminated clothing and shoes. Seek medical attention.[1]

Inhalation: Move the individual to fresh air immediately. If breathing is difficult, provide

oxygen. Seek medical attention.[1]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and have them drink 2-4 cupfuls of milk or water. Seek medical attention.[1]

5. Disposal Plan:

Dispose of waste EDDA and any contaminated materials in a designated, sealed container.

All disposal must be in accordance with local, state, and federal environmental regulations.

Contact your institution's environmental health and safety department or a licensed

professional waste disposal service for specific guidance.[6]

Do not wash EDDA into the sewer system.[6]

Workflow for Safe Handling of
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Start: Prepare to Handle EDDA

1. Preparation & Engineering Controls
- Work in a fume hood

- Locate safety equipment

2. Don Personal Protective Equipment
- Lab Coat

- Safety Goggles
- Gloves

- Respirator (if needed)

3. Handling & Use
- Minimize dust

- Keep containers closed

Spill or Exposure?

4. Spill & Emergency Response
- Evacuate if necessary

- Follow first aid procedures

Yes

5. Waste Disposal
- Collect in sealed containers

- Follow regulations

No

End: Procedure Complete

Click to download full resolution via product page

Caption: Workflow for the safe handling of Ethylenediaminediacetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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